Cas no 72229-42-6 (Neolinustatin)

• Product Name: Neolinustatin
• CAS No: 72229-42-6
• Molecular Formula: C₁₇H₂₉NO₁₁
• Molecular Weight: 423.4123
• CID: 569309
• PubChem ID: 4479452

Neolinustatin Properties

Names and Identifiers

• Butanenitrile, 2-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2-methyl-,(2R)-
• NEOLINUSTATIN
• NEOLINUSTATIN(P)
• NEOLINUSTATIN(P) PrintBack
• (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybutanenitrile
• (2R)-2-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methylbutanenitrile
• Butanenitrile, 2-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methyl-, (R)-
• C08336
• Q27107514
• 2-[(6-O-Hexopyranosylhexopyranosyl)oxy]-2-methylbutanenitrile
• [(2R)-2-(6-O-beta-D-gluc
• CHEBI:7506
• (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-butanenitrile
• [(2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile)]
• (R)-2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
• CS-0610758
• HY-151245
• NS00094437
• DTXSID90992960
• AKOS040734463
• (R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
• 72229-42-6
• AC1L3OZH
• FS-7313
• ((2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile))
• (2R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxymethyl)tetrahydropyran-2-yl)oxy-butanenitrile
• G66311
• DA-66026

• InChIKey： WOSYVGNDRYBQCQ-BARGLTKPSA-N
• Inchi： 1S/C17H29NO11/c1-3-17(2,6-18)29-16-14(25)12(23)10(21)8(28-16)5-26-15-13(24)11(22)9(20)7(4-19)27-15/h7-16,19-25H,3-5H2,1-2H3/t7-,8-,9-,10-,11+,12+,13-,14-,15-,16+,17-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[C@](C#N)(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 423.17400
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 423.17406074 g/mol
• Heavy Atom Count: 29
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Topological Polar Surface Area: 202
• Molecular Weight: 423.4

Experimental Properties

• LogP: -3.68062
• PSA: 202.32000
• Refractive Index: 1.594
• Boiling Point: 705.6°C at 760 mmHg
• Melting Point: 190～192℃
• Flash Point: 380.5°C
• Density: 1.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides